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Compound of Interest

Compound Name: Diisopropy! fluorophosphate

Cat. No.: B1672237

Introduction

Diisopropyl fluorophosphate (DFP) is a potent, irreversible inhibitor of serine hydrolases, a
large class of enzymes that utilize a key serine residue in their active site for catalysis. This
class includes vital enzymes such as acetylcholinesterase (AChE), digestive proteases like
trypsin and chymotrypsin, and coagulation factors like thrombin and Factor Xa.[1][2] DFP acts
by covalently modifying this active site serine, rendering the enzyme permanently inactive.[2][3]
This property makes DFP an invaluable tool for researchers to identify serine hydrolases, probe
enzyme mechanisms, and serve as a positive control in inhibition assays.[3][4] However, its
high toxicity necessitates strict adherence to safety protocols.[5]

Extreme Caution and Safety Precautions

DFP is an extremely potent neurotoxin that can be fatal if swallowed, inhaled, or absorbed
through the skin.[4][5] It functions as a nerve agent by irreversibly inhibiting
acetylcholinesterase, leading to an accumulation of acetylcholine and causing prolonged
muscle contraction, paralysis, and respiratory failure.[4][5]

ALWAYS perform all work with DFP in a certified chemical fume hood.
Required Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves. Consult the glove manufacturer's
compatibility chart.
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o Eye Protection: Chemical safety goggles and a full-face shield are mandatory.
e Lab Coat: A lab coat or chemical-resistant apron must be worn.

» Respiratory Protection: For certain operations or in case of a spill, a full-face respirator with
appropriate cartridges may be required.

Handling and Storage:

o Store DFP in a tightly sealed container in a cool, dry, well-ventilated, and secure area,
refrigerated at 2-8°C.[1]

o Prepare stock solutions in a suitable anhydrous solvent like isopropanol or DMSO. DFP is
unstable in aqueous solutions and is rapidly hydrolyzed by alkali.[3]

e Have a 2% sodium hydroxide solution ready for decontamination. In case of a spill or
breakage, the entire container and contaminated materials should be immersed in this
solution.

Disposal:

o All DFP-contaminated waste, including pipette tips, tubes, and excess reagents, must be
treated as hazardous waste.

o Decontaminate excess DFP and contaminated apparatus by immersing in a 2% aqueous
sodium hydroxide solution for several days to ensure complete hydrolysis before disposal
according to institutional guidelines.

Mechanism of Action: Irreversible Inhibition

DFP irreversibly inhibits serine hydrolases through a process called phosphonylation. The
catalytically active serine residue in the enzyme's active site acts as a nucleophile, attacking
the electrophilic phosphorus atom of DFP. This results in the formation of a stable, covalent
diisopropylphosphoryl-enzyme adduct and the release of a fluoride ion. This modification
permanently blocks the active site, preventing substrate binding and catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Diisopropyl Fluorophosphate (DFP)
in In-Vitro Enzyme Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672237#how-to-use-diisopropyl-fluorophosphate-in-
in-vitro-enzyme-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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